Cas no 2229454-70-8 (1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229454-70-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6292884
• PubChem ID: 165686487
• Update Time: 2025-10-30

1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(4-methyloxan-4-yl)propan-2-yl]cyclopropan-1-amine
• 2229454-70-8
• EN300-1777146

• Inchi： 1S/C12H23NO/c1-10(2,12(13)4-5-12)11(3)6-8-14-9-7-11/h4-9,13H2,1-3H3
• InChI Key： KCOLXWNAXKUALM-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229454-70-8)

The compound 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229454-70-8) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a cyclopropane ring and a 4-methyloxane moiety, makes it a compelling subject for studies in drug discovery and material science. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its amine functional group, which is often pivotal in bioactive molecules.

In recent years, the demand for novel amine derivatives and heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine stands out due to its hybrid structure, which combines cyclic ether and amine functionalities. This combination is frequently explored in the context of central nervous system (CNS) drug development, where such scaffolds are known to influence neurotransmitter systems. While the exact pharmacological profile of this compound remains under investigation, its structural analogs have shown promise in preclinical studies.

From a synthetic chemistry perspective, the preparation of 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine involves multi-step organic transformations, including ring-closing reactions and amine protection-deprotection strategies. These methods are critical for achieving high purity and yield, which are essential for research and potential industrial applications. The compound's CAS No. 2229454-70-8 serves as a unique identifier, enabling precise tracking in chemical databases and regulatory frameworks.

The growing interest in sustainable chemistry and green synthesis has also influenced the study of this compound. Researchers are exploring eco-friendly catalytic systems and solvent-free conditions to optimize its production. Such efforts align with global trends toward reducing the environmental footprint of chemical manufacturing. Additionally, the compound's potential as a building block for advanced materials is being investigated, particularly in the development of polymers with tailored properties.

Another area of exploration is the structure-activity relationship (SAR) of 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine. By systematically modifying its functional groups, scientists aim to elucidate how specific structural features correlate with biological activity. This approach is fundamental in rational drug design, where understanding molecular interactions can lead to more effective and selective therapeutics. The compound's cyclopropylamine segment, in particular, is of interest due to its prevalence in FDA-approved drugs.

In the context of academic research, 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine is often cited in studies focusing on conformational analysis and molecular docking. These computational techniques help predict how the compound might interact with biological targets, providing valuable insights before experimental validation. The integration of artificial intelligence (AI) in chemical research has further accelerated the exploration of such molecules, enabling high-throughput virtual screening and predictive modeling.

For those seeking custom synthesis or bulk quantities of CAS No. 2229454-70-8, specialized chemical suppliers and contract research organizations (CROs) offer tailored solutions. Ensuring compliance with Good Manufacturing Practices (GMP) and quality control standards is paramount, especially for applications in regulated industries. The compound's stability, solubility, and compatibility with other chemicals are key considerations for its successful utilization.

Looking ahead, the versatility of 1-2-(4-methyloxan-4-yl)propan-2-ylcyclopropan-1-amine positions it as a valuable candidate for interdisciplinary research. Whether in pharmaceuticals, materials science, or catalysis, its unique properties continue to inspire innovation. As scientific understanding deepens, this compound may unlock new possibilities in addressing unmet medical and technological challenges.